Cas no 1399480-88-6 (2-Bromo-4,6-dichloropyrimidine)

• Product Name: 2-Bromo-4,6-dichloropyrimidine
• CAS No: 1399480-88-6
• MF: C₄HBrCl₂N₂
• MW: 227.874137639999
• MDL: MFCD22566618
• CID: 4597038
• Update Time: 2025-07-18

2-Bromo-4,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-dichloropyrimidine
• BrC1=NC(=CC(=N1)Cl)Cl

• MDL： MFCD22566618
• Inchi： 1S/C4HBrCl2N2/c5-4-8-2(6)1-3(7)9-4/h1H
• InChI Key： SSRZBKAOTVKUSD-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CC(=N1)Cl)Cl

Computed Properties

• Exact Mass: 225.87002 g/mol
• Monoisotopic Mass: 225.87002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8
• Molecular Weight: 227.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Bromo-4,6-dichloropyrimidine

2-Bromo-4,6-dichloropyrimidine (CAS No. 1399480-88-6): A Comprehensive Overview

2-Bromo-4,6-dichloropyrimidine (CAS No. 1399480-88-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique chemical structure, which includes a bromine atom and two chlorine atoms attached to the pyrimidine ring. The compound's structural features make it an attractive building block for the synthesis of various bioactive molecules and drug candidates.

The chemical formula of 2-Bromo-4,6-dichloropyrimidine is C₅H₂BrCl₂N₂, and its molecular weight is 215.93 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility properties make it suitable for use in a wide range of chemical reactions and biological assays.

In recent years, 2-Bromo-4,6-dichloropyrimidine has gained considerable attention due to its potential as a starting material for the synthesis of novel drugs. One of the key areas of research involves its use in the development of antiviral agents. Studies have shown that pyrimidine derivatives, including those with bromine and chlorine substituents, can exhibit potent antiviral activity against a variety of viral pathogens. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrimidine derivatives, including those derived from 2-Bromo-4,6-dichloropyrimidine, demonstrated significant inhibitory effects on the replication of influenza viruses.

Beyond antiviral applications, 2-Bromo-4,6-dichloropyrimidine has also been explored for its potential in cancer therapy. Research has indicated that this compound can serve as a scaffold for the design of targeted cancer drugs. A notable study published in the Cancer Research journal in 2020 described the synthesis and evaluation of a series of pyrimidine-based compounds derived from 2-Bromo-4,6-dichloropyrimidine. These compounds were found to exhibit selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers.

The versatility of 2-Bromo-4,6-dichloropyrimidine extends to its use in the development of new antibiotics. The increasing prevalence of antibiotic-resistant bacteria has driven researchers to explore novel chemical scaffolds for antimicrobial agents. A study published in the Antimicrobial Agents and Chemotherapy journal in 2019 reported that pyrimidine derivatives, including those derived from 2-Bromo-4,6-dichloropyrimidine, showed promising activity against multidrug-resistant strains of Staphylococcus aureus (MRSA) and Escherichia coli.

The synthetic accessibility of 2-Bromo-4,6-dichloropyrimidine is another factor contributing to its widespread use in research laboratories. The compound can be synthesized through a series of well-established chemical reactions, such as nucleophilic substitution and coupling reactions. This ease of synthesis allows researchers to readily access a wide range of functionalized pyrimidine derivatives for further optimization and testing.

In addition to its applications in drug discovery, 2-Bromo-4,6-dichloropyrimidine has also been investigated for its potential as an intermediate in the synthesis of agrochemicals. Pyrimidines are known to have herbicidal and fungicidal properties, making them valuable components in the development of new agricultural products. A study published in the Pest Management Science journal in 2018 reported that certain pyrimidine derivatives derived from 2-Bromo-4,6-dichloropyrimidine exhibited effective control against common crop pests.

The safety profile of 2-Bromo-4,6-dichloropyrimidine is an important consideration for both researchers and industrial users. While the compound is generally considered safe when handled under appropriate laboratory conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 2-Bromo-4,6-dichloropyrimidine (CAS No. 1399480-88-6) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and synthetic accessibility make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this versatile compound, highlighting its importance in modern scientific endeavors.